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This document provides detailed application notes and protocols for the utilization of Cadmium
Selenide Sulfide (CdSeS) alloyed quantum dots (QDs) in the fabrication of quantum dot-
sensitized solar cells (QDSSCs). These notes are intended to guide researchers in the
synthesis of high-quality CdSeS QDs, the fabrication of complete solar cell devices, and the
characterization of their performance.

Introduction

Quantum dot-sensitized solar cells (QDSSCs) have emerged as a promising third-generation
photovoltaic technology due to their potential for high efficiency and low-cost fabrication.[1]
Among various QD sensitizers, alloyed Cadmium Selenide Sulfide (CdSeS) quantum dots
offer a unique advantage: the ability to tune their optical and electronic properties by simply
adjusting the sulfur-to-selenium ratio.[2] This allows for the precise engineering of the QD's
bandgap to optimize light absorption across the solar spectrum, a key factor in enhancing solar
cell performance.

CdSeS QDs can be synthesized using various methods, including the hot-injection technique
for colloidal QDs and in-situ deposition methods like Successive lonic Layer Adsorption and
Reaction (SILAR) and Chemical Bath Deposition (CBD) directly onto a mesoporous metal
oxide scaffold, typically titanium dioxide (TiOz2).[3][4] The choice of synthesis and deposition
method significantly impacts the QD size, distribution, and the overall performance of the solar
cell.
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This document outlines the detailed protocols for the synthesis of CdSeS QDs, the step-by-step
fabrication of a complete QDSSC, and a summary of reported performance data for similar QD-
based solar cells.

Data Presentation: Performance of QD-Sensitized
Solar Cells

The performance of a solar cell is characterized by several key metrics: Power Conversion
Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill
Factor (FF). The table below summarizes reported performance data for solar cells sensitized
with CdS, CdSe, and their co-sensitized structures, providing a baseline for the expected
performance of CdSeS QDSSCs.
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Experimental Protocols

Synthesis of CdSeS Alloyed Quantum Dots (Hot-
Injection Method)
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This protocol describes the synthesis of colloidal CdSeS alloyed quantum dots with tunable
composition.

Materials:

Cadmium oxide (CdO)

Selenium (Se) powder

Sulfur (S) powder

1-Octadecene (ODE)

Oleic acid (OA)

Trioctylphosphine (TOP)

Procedure:

Cadmium Precursor Preparation: In a three-neck flask, mix CdO, oleic acid, and 1-
octadecene. Heat the mixture to ~150°C under nitrogen flow until the solution becomes clear,
indicating the formation of cadmium oleate.

Chalcogenide Precursor Preparation: In a separate vial inside a glovebox, dissolve the
desired molar ratio of selenium and sulfur powder in trioctylphosphine to create the TOP-
S/Se stock solution. The ratio of S to Se will determine the final composition and bandgap of
the CdSeS QDs.

Quantum Dot Nucleation and Growth: Raise the temperature of the cadmium precursor
solution to the desired injection temperature (typically between 240-280°C). Swiftly inject the
TOP-S/Se stock solution into the hot cadmium precursor solution. The color of the solution
will change rapidly, indicating the nucleation of the QDs.

Growth and Size Control: The growth of the QDs can be controlled by the reaction time and
temperature. Aliquots can be taken at different time intervals to monitor the growth via UV-
Vis and photoluminescence spectroscopy.
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e Quenching and Purification: Once the desired size is achieved, cool the reaction mixture to
room temperature. The QDs are then purified by precipitation with a non-solvent like acetone
or ethanol, followed by centrifugation and redispersion in a non-polar solvent like toluene or
hexane. This washing step is repeated multiple times to remove unreacted precursors and
excess ligands.

Fabrication of a CdSeS Quantum Dot-Sensitized Solar
Cell

This protocol details the layer-by-layer fabrication of a complete QDSSC.
3.2.1. Preparation of the TiO2 Photoanode

e Cleaning of FTO Substrate: Clean a fluorine-doped tin oxide (FTO) coated glass substrate by
sonicating in a sequence of detergent, deionized water, acetone, and isopropanol for 15
minutes each.

» Deposition of TiOz Paste: Apply a layer of TiOz paste (e.g., Degussa P25) onto the
conductive side of the FTO glass using the doctor-blade technique.

 Sintering: Sinter the TiO2-coated FTO glass in a furnace at 450-500°C for 30 minutes to
create a mesoporous film with good electrical contact to the FTO.

3.2.2. Deposition of CdSeS QDs onto the TiO2 Photoanode (SILAR Method) The Successive
lonic Layer Adsorption and Reaction (SILAR) method allows for the in-situ growth of CdSeS
QDs on the TiO2z surface.

e Precursor Solutions:

o Cationic Solution: Prepare a solution of a cadmium salt (e.g., 0.1 M Cadmium Acetate) in a
suitable solvent (e.g., ethanol).

o Anionic Solution: Prepare a solution containing both a sulfide source (e.g., 0.1 M Sodium
Sulfide, NazS) and a selenide source (e.g., 0.1 M Sodium Selenide, NazSe) in a solvent
like methanol or a water/methanol mixture. The ratio of S~ to Se2~ ions in this solution will
influence the composition of the CdSeS alloy.
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e SILAR Cycles:

o

Immerse the sintered TiO2 photoanode into the cationic (Cd?*) solution for a specific
duration (e.g., 1 minute).

o

Rinse the electrode with the solvent to remove excess, unadsorbed ions.

[¢]

Immerse the electrode into the anionic (S2-/Se?~) solution for a similar duration.

[¢]

Rinse the electrode again with the solvent.

» Repeat: This four-step process constitutes one SILAR cycle. Repeat the cycle for a desired
number of times to control the size and loading of the CdSeS QDs. The color of the
photoanode will change as the QDs grow.

3.2.3. Fabrication of the Cu2S Counter Electrode A common and efficient counter electrode for
QDSSCs is Copper(l) Sulfide (Cuz2S).[9]

o Brass Sheet Preparation: Start with a clean brass sheet (an alloy of copper and zinc).

e Acid Etching: Immerse the brass sheet in a dilute hydrochloric acid (HCI) solution to remove
the surface oxide layer and expose fresh copper.

 Sulfidation: Dip the acid-treated brass sheet into a polysulfide solution (the same as or
similar to the electrolyte) for a few minutes. A dark layer of Cuz2S will form on the surface.[6]

e Rinsing and Drying: Rinse the CuzS coated brass sheet with water and ethanol and then dry
it.

3.2.4. Assembly of the Solar Cell

e Spacer: Place a thin polymer spacer (e.g., Parafilm or Surlyn) on the QD-sensitized TiO2
photoanode, leaving an area for electrolyte injection.

» Sandwiching: Place the CuzS counter electrode on top of the photoanode, sandwiching the
spacer.

e Sealing: Gently heat the assembly to melt the spacer and seal the two electrodes together.
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» Electrolyte Injection: Prepare a polysulfide electrolyte, typically a solution of sodium sulfide
(NazS) and sulfur (S) in a water/methanol solvent.[10] Inject the electrolyte into the cell
through a pre-drilled hole in the counter electrode.

o Final Sealing: Seal the hole to prevent electrolyte leakage.
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Caption: Working principle of a CdSeS quantum dot-sensitized solar cell.

Experimental Workflow: Fabrication of a CdSeS QDSSC
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Caption: Workflow for the fabrication of a CdSeS quantum dot solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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